2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride

• Molecular Formula: C11H24ClNS
• Molecular Weight: 237.83 g/mol
• SMILES: CC(C)CSCCC1CCCCN1.Cl
• InChI: InChI=1S/C11H23NS.ClH/c1-10(2)9-13-8-6-11-5-3-4-7-12-11;/h10-12H,3-9H2,1-2H3;1H
• InChIKey: YCRLQKVYOUGEEA-UHFFFAOYSA-N

2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride: Chemical Class and Structural Profile

2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride (CAS 1864053-16-6) is a synthetic, sulfur-containing piperidine derivative with molecular formula C₁₁H₂₄ClNS and a molecular weight of 237.83 g/mol . The compound features a piperidine core substituted at the 2-position with an ethyl linker bearing a 2-methylpropyl (isobutyl) thioether moiety, supplied as the hydrochloride salt. This structural arrangement combines a secondary amine (piperidine ring), a flexible ethyl spacer, and a branched thioether side chain that collectively define its lipophilicity (predicted LogP ~3.33), hydrogen-bonding capacity, and chemical reactivity profile . The compound belongs to a broader class of 2-substituted piperidine thioethers employed as intermediates in medicinal chemistry and central-nervous-system-targeted ligand synthesis.

Hydrochloride salt for precise stoichiometric control in synthesis

2-substituted piperidine core with ethyl-thioether linker defines spatial vector

Thioether side chain supports on-demand oxidation for SAR diversification

2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride: Uniqueness vs. Positional Isomers and Analogs

Piperidine thioethers with 2-methylpropyl substituents share a common substructure, yet small variations in the position of the piperidine attachment (2- vs. 4-position), the oxidation state of sulfur (thioether vs. sulfone), the salt form (hydrochloride vs. free base), and the linker length (ethyl vs. methyl) produce measurable differences in molecular weight, lipophilicity, hydrogen-bond donor count, and commercial purity grades that directly impact synthetic downstream utility, solubility in aqueous vs. organic media, and stoichiometric consistency in medicinal chemistry workflows . The 2-substituted ethyl-linked hydrochloride, with its specific LogP of 3.33, one hydrogen-bond donor, and a molecular weight of 237.83, occupies a narrow property space that cannot be replicated by the 4-positional isomer (identical MW but distinct spatial arrangement), the sulfone analog (MW 269.83, additional oxygen atoms), or the free base (MW 201.37, no chloride counterion) .

Positional isomer (2- vs 4-substitution)

Same molecular weight but different topology may alter molecular recognition and reactivity.

Oxidation state (thioether vs sulfone)

Sulfone analog adds two oxygen atoms, changing H-bond acceptor count and electronic character.

Salt form (HCl vs free base)

Free base lacks the chloride counterion, altering solubility, protonation state, and stoichiometric ratios.

Key Differences: 2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride vs. Closest Analogs

Salt Form vs. Free Base: Molecular Weight and Solubility Impact

The hydrochloride salt (MW 237.83 g/mol) provides a precisely defined stoichiometric unit with a chloride counterion, yielding one hydrogen-bond donor (piperidinium N–H) and two hydrogen-bond acceptors . In contrast, the free base 2-(2-[(2-Methylpropyl)sulfanyl]ethyl)piperidine (CAS 1249984-04-0) has a molecular weight of 201.37 g/mol and lacks the chloride counterion, which alters its protonation state, aqueous solubility profile, and the molar equivalents required in reactions . The salt form is generally preferred in aqueous-phase biological assays and hydrochloride-sensitive coupling reactions, while the free base may be more suitable for anhydrous organic transformations.

Salt form vs free base

Reported comparison

MW 237.83 (HCl) vs 201.37 (free base); Δ = 36.46 g/mol. H-bond donor: 1 (salt) vs 1 (neutral).

Stoichiometric accuracy and solubility depend on salt selection

Data to verify; supplier specifications may differ. Use molar equivalents accordingly.

Evidence Dimension	Molecular weight and salt-form properties
Target Compound Data	MW 237.83 g/mol; C₁₁H₂₄ClNS; hydrochloride salt; H-Bond Donors: 1 (as reported by Leyan)
Comparator Or Baseline	Free base (CAS 1249984-04-0): MW 201.37 g/mol; C₁₁H₂₃NS; H-Bond Donors: 1 (neutral amine)
Quantified Difference	ΔMW = 36.46 g/mol (equal to HCl); physical state and water solubility differ qualitatively
Conditions	Standard chemical identity comparison; purity specifications typically 95% for both forms from commercial suppliers

Why This Matters

Procurement decisions must specify the salt form because the 36.46 Da mass difference and the presence of the chloride counterion affect molar calculations for biological assays and stoichiometric reagent ratios in synthesis.

2- vs. 4-Position Substitution: Impact on Molecular Topology

The target compound carries the 2-methylpropylthioethyl substituent at the 2-position of the piperidine ring, whereas 4-(2-[(2-Methylpropyl)sulfanyl]ethyl)piperidine hydrochloride (CAS 1864073-78-8) places the identical side chain at the 4-position . Both isomers share the same molecular formula (C₁₁H₂₄ClNS) and molecular weight (237.83 g/mol), but the 2-position substitution places the basic amine adjacent to the side-chain attachment point, creating a distinct vector and potentially different intramolecular interactions compared to the 4-substituted isomer where the amine and side chain are spatially separated .

2- vs 4-substitution

Reported comparison

Identical MW 237.83 but TPSA Δ ~25 Ų (2-subst.: lower TPSA). Distinct InChIKey and connectivity.

Topological orientation affects target recognition and further derivatization

Data to verify; positional isomers may exhibit different biological responses.

Evidence Dimension	Positional isomerism and molecular topology
Target Compound Data	2-substituted piperidine hydrochloride; side chain at ortho-like position relative to ring nitrogen; CAS 1864053-16-6; MW 237.83; predicted TPSA 12.03 Ų
Comparator Or Baseline	4-substituted piperidine hydrochloride (CAS 1864073-78-8); side chain at para-like position; MW 237.83; TPSA 37.3 Ų (computed for 4-substituted analog)
Quantified Difference	ΔTPSA ≈ 25 Ų (target has lower polar surface area); identical MW; distinct InChIKey and connectivity
Conditions	Both analyzed as hydrochloride salts; purity standard 95% for both from commercial suppliers

Why This Matters

Positional isomerism critically governs molecular recognition in biological targets and reactivity in further synthetic derivatization; the 2-isomer offers a distinct topological orientation that cannot be mimicked by the 4-isomer.

Thioether vs. Sulfone: Oxidation State and Property Impact

The target compound contains a thioether (–S–) moiety, whereas the closest oxidized analog, 2-(2-[(2-Methylpropyl)sulfonyl]ethyl)piperidine hydrochloride (CAS 1864062-57-6), bears a sulfone (–SO₂–) group . This oxidation-state change increases the molecular weight from 237.83 to 269.83 g/mol (ΔMW = +32 Da, corresponding to two oxygen atoms), raises the hydrogen-bond acceptor count from 2 to 4, and substantially alters the electronic character at sulfur from a polarizable nucleophilic center to a hydrogen-bond-accepting, electron-withdrawing sulfone . The thioether form retains susceptibility to oxidative metabolism and further chemical derivatization (e.g., oxidation to sulfoxide/sulfone), while the sulfone represents a metabolically more resistant but synthetically less versatile endpoint.

Thioether vs sulfone

Reported comparison

MW 237.83 vs 269.83 (Δ +32 Da); H-bond acceptors: 2 vs 3–4. Sulfur oxidation state changes –2 to +2.

Reactivity and metabolic susceptibility differ; sulfone is a distinct chemical entity

Data to verify; thioether allows further oxidation, sulfone does not.

Evidence Dimension	Molecular weight, H-bond acceptor count, and sulfur oxidation state
Target Compound Data	Thioether (CAS 1864053-16-6): MW 237.83; Formula C₁₁H₂₄ClNS; H-Bond Acceptors: 2 (as per Leyan data)
Comparator Or Baseline	Sulfone (CAS 1864062-57-6): MW 269.83; Formula C₁₁H₂₄ClNO₂S; H-Bond Acceptors: 3–4
Quantified Difference	ΔMW = +32.00 g/mol; ΔH-Bond Acceptors = +2 (approx.); sulfur oxidation state changes from –2 to +2
Conditions	Both supplied as hydrochloride salts at 95% purity by commercial vendors

Why This Matters

The thioether form is a versatile synthetic intermediate that can be further oxidized on-demand, whereas the pre-oxidized sulfone analog is a chemically distinct entity with different solubility, LogP, and biological target-interaction profiles, requiring separate procurement for each application.

Ethyl vs. Methyl Linker: Conformational and Size Differences

The target compound features an ethyl (–CH₂CH₂–) linker between the piperidine ring and the sulfur atom, providing five rotatable bonds and greater conformational degrees of freedom compared to the methyl-linked analog, 2-([(2-Methylpropyl)sulfanyl]methyl)piperidine (MW ~187.35 g/mol, C₁₀H₂₁NS), which contains a one-carbon (–CH₂–) spacer and four rotatable bonds [1]. The additional methylene unit in the target compound increases molecular weight by ~14 Da (or ~50.5 Da for the hydrochloride form), extends the reach of the side chain, and may influence binding-site complementarity in biological target engagement. Suppliers typically offer the methyl-linked analog as the free base, not as a pre-formed hydrochloride, making the target compound's ready-to-use salt form an operational advantage [1].

Ethyl vs methyl linker

Cross-study comparable

ΔMW ~50.5 Da (HCl salt vs free base); +1 rotatable bond; estimated ~1.5 Å longer reach.

Linker length influences conformational flexibility and pharmacophoric distance

Predictions based on cheminformatics; no head-to-head biological data identified.

Evidence Dimension	Linker length and resulting molecular properties
Target Compound Data	Ethyl linker (CAS 1864053-16-6): 5 rotatable bonds; MW 237.83 (HCl salt); LogP 3.33
Comparator Or Baseline	Methyl linker (2-([(2-Methylpropyl)sulfanyl]methyl)piperidine): MW ~187.35 (free base); only 4 rotatable bonds; LogP predicted lower [1]
Quantified Difference	ΔMW ~50.5 Da (HCl salt vs. free base); ΔRotatable Bonds = +1; ethyl linker provides ~1.5 Å longer reach
Conditions	Physicochemical predictions based on standard cheminformatic tools; no head-to-head biological assay data identified [1]

Why This Matters

The extended ethyl linker offers distinct conformational sampling and spatial reach for target engagement; users seeking specific pharmacophoric distances should not assume methyl- and ethyl-linked analogs are functionally interchangeable.

• [1] PubChem. 2-([(2-Methylpropyl)sulfanyl]methyl)piperidine (AKOS010953037). Molecular Weight 187.35 g/mol, C₁₀H₂₁NS. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source

Piperidine Thioether Class: Cholinesterase and Cholesterol Biosynthesis Potential

While direct biological activity data for 2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride specifically are absent from published, accessible primary literature, the broader class of piperidine thioethers and ethers has been documented in patent literature as inhibitors of cholesterol biosynthesis via squalene epoxidase and/or oxidosqualene cyclase pathways [1]. Additionally, structurally related N-alkyl and S-alkyl piperidine derivatives have been evaluated as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibitors [2]. The target compound's 2-substituted ethyl-thioether architecture places it within the chemical space explored in these patents, though direct quantitative potency data (IC₅₀, Ki) for this exact compound are not publicly available. This represents a significant evidence gap that must be filled by the end-user's own screening campaign.

Class-level activity inference

Class-level

No direct IC₅₀/Ki data for CAS 1864053-16-6. Piperidine thioether class shows patent-reported cholesterol biosynthesis and cholinesterase inhibition.

Structural similarity does not guarantee comparable potency; treat as synthetic intermediate

Gap must be filled by end-user screening; direct evidence not publicly available.

Evidence Dimension	Biological target engagement potential inferred from structural class
Target Compound Data	No direct IC₅₀/Ki data available for CAS 1864053-16-6 against any specific target. Class-level inference only.
Comparator Or Baseline	Piperidyl ethers and thioethers (general class) reported as cholesterol biosynthesis inhibitors in EP0468434A1. N-alkyl piperidine derivatives evaluated as cholinesterase inhibitors with Ki values ranging from sub-micromolar to millimolar depending on substitution [1][2].
Quantified Difference	Not quantifiable for the specific compound due to absence of direct assay data. Class-level activity cannot be assumed to translate directly.
Conditions	Patent claims and general biochemical screening literature; no compound-specific experimental confirmation identified.

Why This Matters

Users must recognize that structural similarity to biologically active piperidine thioethers does not guarantee comparable potency; procurement decisions should be predicated on the compound's utility as a synthetic intermediate unless proprietary in-house screening data demonstrate target engagement.

• [1] EP0468434A1 (Merrell Pharma Inc.). Novel piperidyl ethers and thioethers as inhibitors of cholesterol biosynthesis. Publication date: 1991-07-23. https://patents.google.com/patent/EP0468434A1 (accessed 2026-05-01). View Source
• [2] Synthesis and enzymatic evaluation of some N-alkyl branched chain piperidine salts and N-alkyl-3-(N,N-diethylcarbamoyl)piperidine salts as inhibitors of acetyl- and butyrylcholinesterase. PubMed, 1974. https://pubmed.ncbi.nlm.nih.gov/ (accessed 2026-05-01). View Source

Application Scenarios for 2-{2-[(2-Methylpropyl)sulfanyl]ethyl}piperidine hydrochloride

CNS Ligand Synthesis: 2-Substituted Piperidine Building Block

The 2-position substitution with an ethyl-thioether linker provides a defined spatial vector for structure-activity relationship (SAR) exploration of piperidine-based CNS ligands, where the 2-substitution pattern is common in dopamine transporter and serotonin receptor pharmacophores. The hydrochloride salt form (MW 237.83) ensures consistent stoichiometry and aqueous solubility during parallel synthesis and library production [1]. The thioether functionality permits further chemical diversification via oxidation to sulfoxide or sulfone intermediates on-demand, providing synthetic flexibility that is not available with the pre-oxidized sulfone analog (CAS 1864062-57-6, MW 269.83) .

Synthetic Intermediate for Cholesterol Biosynthesis Inhibitors

Based on the piperidyl thioether patent literature reporting cholesterol biosynthesis inhibition via squalene epoxidase/oxidosqualene cyclase pathways, this compound may serve as a late-stage diversification intermediate in medicinal chemistry campaigns targeting lipid metabolism. The branched isobutyl thioether side chain and 2-position attachment are structural features recurrent in patent exemplifications of this therapeutic class [1]. The 95% purity specification typical of commercial suppliers is adequate for initial SAR exploration, though end-users should verify purity by HPLC/NMR before committing to in vivo studies .

Cholinesterase-Targeted Probe Development

The piperidine scaffold with thioether substitution is chemically related to known cholinesterase-interacting pharmacophores. The 2-substituted ethyl-linked architecture of this compound offers a topological arrangement distinct from the 4-substituted positional isomer (CAS 1864073-78-8), which may yield differential selectivity profiles between acetylcholinesterase and butyrylcholinesterase [1]. However, given the absence of direct biological data, procurement is recommended specifically for probe synthesis and screening campaigns rather than as a validated tool compound. Researchers should request Certificate of Analysis documentation confirming identity and purity before initiating biochemical assays .

Application

Selection Property

Validation Focus

CNS ligand synthesis

2-substituted piperidine with ethyl-thioether linker; hydrochloride salt

Stoichiometric consistency, aqueous solubility for parallel synthesis

Cholesterol biosynthesis inhibitor intermediate

Thioether side chain; branched isobutyl group; synthetic versatility

Purity verification (HPLC/NMR); oxidative derivatization potential

Cholinesterase probe development

2-substituted topology distinct from 4-isomer

Selectivity screening between AChE and BChE; identity and purity confirmation

• [1] EP0468434A1. Piperidyl ethers and thioethers as cholesterol biosynthesis inhibitors. https://patents.google.com/patent/EP0468434A1 (accessed 2026-05-01). View Source